Cas no 2138259-66-0 (Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel-)

• Product Name: Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel-
• CAS No: 2138259-66-0
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5280030
• Update Time: 2025-07-28

Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel-

• Inchi： 1S/C11H23N3O/c1-8(2)4-13-11(15)14-7-10-6-12-5-9(10)3/h8-10,12H,4-7H2,1-3H3,(H2,13,14,15)/t9-,10+/m0/s1
• InChI Key： VUUVMIKQXREGPB-VHSXEESVSA-N
• SMILES： N(CC(C)C)C(NC[C@@H]1[C@@H](C)CNC1)=O

Additional information on Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel-

Comprehensive Overview of Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel- (CAS No. 2138259-66-0)

The compound Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel- (CAS No. 2138259-66-0) is a specialized urea derivative with a unique stereochemical configuration. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The rel- designation indicates the relative stereochemistry of the compound, which is crucial for its biological activity and interaction with target proteins.

In recent years, the demand for urea derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in compounds like Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel- due to their ability to modulate enzyme activity and serve as building blocks for more complex molecules. The pyrrolidinyl moiety in this compound is a common feature in many bioactive molecules, making it a valuable scaffold for designing new therapeutics.

The synthesis of CAS No. 2138259-66-0 involves multi-step organic reactions, often requiring chiral auxiliaries or catalysts to achieve the desired (3R,4R)-4-methyl-3-pyrrolidinyl configuration. This complexity underscores the importance of advanced synthetic techniques in modern chemistry. Recent advancements in asymmetric synthesis have made it easier to produce such compounds with high enantiomeric purity, a critical factor for their efficacy in biological systems.

One of the most searched topics related to urea derivatives is their role in drug discovery. Users frequently inquire about how these compounds interact with biological targets, their pharmacokinetic properties, and potential therapeutic applications. Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel- has been studied for its potential to inhibit specific enzymes involved in disease pathways, though detailed clinical data remains limited. This aligns with the growing interest in precision medicine and targeted therapies.

Another hot topic in the field is the sustainability of chemical synthesis. Researchers are increasingly focused on developing greener methods to produce compounds like CAS No. 2138259-66-0, minimizing waste and reducing the use of hazardous reagents. This trend reflects broader societal concerns about environmental impact and the need for sustainable chemistry practices.

From a commercial perspective, Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel- is often sourced by pharmaceutical companies and research institutions for exploratory studies. Its unique structure and chiral centers make it a valuable intermediate in the synthesis of more complex molecules. Suppliers and manufacturers frequently highlight its high purity and consistent quality, which are essential for reproducible research outcomes.

In summary, Urea, N-(2-methylpropyl)-N'-[[(3R,4R)-4-methyl-3-pyrrolidinyl]methyl]-, rel- (CAS No. 2138259-66-0) represents a fascinating area of research at the intersection of organic chemistry and drug development. Its stereochemical complexity and potential biological activity make it a compound of interest for scientists exploring new therapeutic avenues. As the field evolves, continued investigation into its properties and applications will likely yield valuable insights for the scientific community.